Cas no 61799-87-9 (1-Cyclopenten-1-amine, N-(cyclopentylmethylene)-2-methyl-)

• Product Name: 1-Cyclopenten-1-amine, N-(cyclopentylmethylene)-2-methyl-
• CAS No: 61799-87-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 465759
• PubChem ID: 71391991
• Update Time: 2025-04-19

1-Cyclopenten-1-amine, N-(cyclopentylmethylene)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopenten-1-amine, N-(cyclopentylmethylene)-2-methyl-
• 1-cyclopentyl-N-(2-methylcyclopenten-1-yl)methanimine
• (E)-1-Cyclopentyl-N-(2-methylcyclopent-1-en-1-yl)methanimine
• DTXSID40813813
• 61799-87-9

• Inchi： 1S/C12H19N/c1-10-5-4-8-12(10)13-9-11-6-2-3-7-11/h9,11H,2-8H2,1H3/b13-9+
• InChI Key： ZLELGBUYLBCEDZ-UKTHLTGXSA-N
• SMILES： N(/C1=C(C)CCC1)=C\C1CCCC1

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36